Cas no 1214380-05-8 (4-Fluoro-2-(pyridin-4-yl)benzaldehyde)

• Product Name: 4-Fluoro-2-(pyridin-4-yl)benzaldehyde
• CAS No: 1214380-05-8
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• CID: 4964325
• Update Time: 2025-10-30

4-Fluoro-2-(pyridin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(pyridin-4-yl)benzaldehyde

• Inchi： 1S/C12H8FNO/c13-11-2-1-10(8-15)12(7-11)9-3-5-14-6-4-9/h1-8H
• InChI Key： HEGQCMXVBHFDMX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 201.058992041 g/mol
• Monoisotopic Mass: 201.058992041 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.20
• XLogP3: 2
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Fluoro-2-(pyridin-4-yl)benzaldehyde

Introduction to 4-Fluoro-2-(pyridin-4-yl)benzaldehyde (CAS No. 1214380-05-8)

4-Fluoro-2-(pyridin-4-yl)benzaldehyde (CAS No. 1214380-05-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, exhibits a wide range of applications, from serving as a key intermediate in the synthesis of pharmaceuticals to being a valuable building block in the development of advanced materials.

The molecular formula of 4-Fluoro-2-(pyridin-4-yl)benzaldehyde is C₁₃H₉FNO, and it has a molecular weight of approximately 220.21 g/mol. The compound features a fluoro-substituted benzaldehyde moiety linked to a pyridine ring, which imparts distinct chemical and physical properties. The presence of the fluorine atom and the pyridine ring enhances the compound's reactivity and stability, making it an attractive candidate for various synthetic transformations.

In recent years, 4-Fluoro-2-(pyridin-4-yl)benzaldehyde has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors for specific enzymes involved in cancer progression. The unique electronic and steric properties of 4-Fluoro-2-(pyridin-4-yl)benzaldehyde enable it to form stable complexes with metal ions, which can be exploited to design targeted drug delivery systems.

Beyond its medicinal applications, 4-Fluoro-2-(pyridin-4-yl)benzaldehyde has also found utility in materials science. Researchers have explored its potential as a building block for the synthesis of conjugated polymers and small molecules with tunable electronic properties. These materials are of great interest for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A recent study in Advanced Materials demonstrated that derivatives of 4-Fluoro-2-(pyridin-4-yl)benzaldehyde can be used to enhance the performance of OLED devices by improving charge transport and stability.

The synthetic accessibility of 4-Fluoro-2-(pyridin-4-yl)benzaldehyde is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the reaction of 4-fluorobenzaldehyde with 4-pyridineboronic acid under palladium-catalyzed conditions. This method offers high yields and good functional group tolerance, making it suitable for industrial-scale production.

In addition to its synthetic utility, 4-Fluoro-2-(pyridin-4-yl)benzaldehyde has been investigated for its biological activities. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes and receptors, which could be leveraged for therapeutic purposes. For example, research published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-Fluoro-2-(pyridin-4-yl)benzaldehyde showed promising anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

The environmental impact and safety profile of 4-Fluoro-2-(pyridin-4-yl)benzaldehyde are also important considerations. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to conduct thorough environmental risk assessments before large-scale production and application. Recent studies have focused on developing greener synthetic methods to minimize the environmental footprint associated with the production of this compound.

In conclusion, 4-Fluoro-2-(pyridin-4-yl)benzaldehyde (CAS No. 1214380-05-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow further in the coming years.